Cas no 188568-24-3 (2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate)

• Product Name: 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate
• CAS No: 188568-24-3
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 5211485
• Update Time: 2025-08-05

2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-amino-α-(hydroxyimino)-, 2-propen-1-yl ester
• 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate

• Inchi： 1S/C8H9N3O3S/c1-2-3-14-7(12)6(11-13)5-4-15-8(9)10-5/h2,4,13H,1,3H2,(H2,9,10)
• InChI Key： CWJQSWAYRVBMSU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=NO)C(OCC=C)=O)N=C1N

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 433.4±47.0 °C(Predicted)
• Solubility: soluble in MeOH
• pka: 8.26±0.14(Predicted)

Additional information on 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate

Professional Introduction to 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate (CAS No. 188568-24-3)

2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate, identified by its Chemical Abstracts Service (CAS) number 188568-24-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazoleacetic acid derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its 2-propenyl side chain, amino group, and α-(hydroxyimino) moiety, contribute to its unique chemical properties and biological interactions. In recent years, there has been growing interest in thiazoleacetic acid derivatives due to their role in modulating various cellular processes, making them promising candidates for drug discovery and development.

The thiazole core is a heterocyclic aromatic ring system that is prevalent in numerous bioactive natural products and synthetic drugs. Its presence in 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate imparts specific electronic and steric properties that influence the molecule's reactivity and binding affinity. The hydroxyimino group, in particular, is a key functional moiety that can participate in hydrogen bonding interactions and redox processes, which are critical for many biological pathways. These features make the compound a valuable scaffold for designing molecules with targeted pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing thiazoleacetic acid derivatives for therapeutic use. Studies have demonstrated that modifications to the side chains and functional groups can significantly alter the biological activity of these compounds. For instance, the 2-propenyl group may enhance membrane permeability or interact with specific protein targets, while the amino group can serve as a site for further derivatization or binding to biomolecules. The α-(hydroxyimino) moiety has been shown to exhibit potent antimicrobial and anti-inflammatory properties, making it an attractive feature for drug design.

In the context of current research, 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate has been investigated for its potential role in modulating inflammatory pathways. Thiazoleacetic acid derivatives have been reported to interact with various enzymes and receptors involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif of this compound allows it to mimic or inhibit the activity of these enzymes, thereby reducing inflammatory responses. Preliminary studies have suggested that it may have applications in treating chronic inflammatory diseases, where excessive inflammation contributes to tissue damage and dysfunction.

Additionally, the compound has shown promise in preclinical models as a potential chemopreventive agent. By targeting key molecular pathways involved in cancer development, such as cell proliferation and apoptosis, thiazoleacetic acid derivatives like 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate may help inhibit tumor growth and prevent cancer progression. The presence of the hydroxyimino group enhances its ability to interact with biological targets involved in these processes, making it a versatile tool for anticancer research.

The synthesis of 2-Propen-1-yl 2-amino-α-(hydroxyimino)-4-thiazoleacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring, introduction of the 2-propenyl side chain, and functionalization with the amino and α-(hydroxyimino) groups. Advanced techniques such as catalytic hydrogenation, cross-coupling reactions, and protecting group strategies are often employed to achieve the desired molecular architecture. The synthesis process must be rigorously controlled to avoid impurities that could affect biological activity or stability.

The pharmacokinetic properties of this compound are also an important consideration for its potential therapeutic applications. Factors such as solubility, metabolic stability, and absorption rate determine how effectively it can be delivered to target tissues within the body. Researchers are exploring various formulations and delivery systems to enhance its bioavailability and efficacy. For example, prodrugs or nanoparticles could be used to improve solubility or target-specific delivery sites.

In conclusion,2 Propen 1 yl 2 amino α hydroxyimino 4 thiazoleacetate CAS No 188568 24 3 represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting inflammation,cancer,and other diseases involving dysregulated cellular processes. As our understanding of biological pathways continues to evolve,new opportunities will arise for leveraging this compound's chemical properties toward therapeutic innovation.